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Compound of Interest

Compound Name: AA41612
CAS No.: 1361532-00-4
Cat. No.: B1663871
Get Quote
. J

For researchers, scientists, and drug development professionals utilizing the novel melanopsin-
mediated phototransduction antagonist AA41612, a clear understanding of its proper disposal
is paramount to ensuring laboratory safety and environmental responsibility. While a specific
Safety Data Sheet (SDS) with detailed disposal instructions for AA41612 is not publicly
available, established best practices for the disposal of laboratory chemical waste provide a
robust framework for its safe management. This guide synthesizes these principles to offer
procedural, step-by-step guidance.

Understanding AA41612: Chemical Profile

A summary of the key chemical identifiers for AA41612 is presented below to aid in its proper
classification and handling.
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Property Value

) 1-(2,5-Dichloro-4-methoxy-benzenesulfonyl)-
Chemical Name

piperidine
CAS Number 433690-62-1
Molecular Formula C12H15CI2NO3S

A novel antagonist of melanopsin-mediated
Description phototransduction, intended for research use

only.

Core Principles of AA41612 Disposal

The disposal of AA41612, like any laboratory chemical, should be approached with the
assumption that it is hazardous unless confirmed otherwise. The following procedures are
based on general guidelines for chemical waste management and should be implemented in
accordance with your institution's specific environmental health and safety (EHS) protocols.

Personal Protective Equipment (PPE)

Before handling AA41612 for any purpose, including disposal, appropriate PPE must be worn.
This includes, but is not limited to:

o Safety Goggles: To protect against splashes.

o Chemical-Resistant Gloves: Nitrile or other appropriate glove material as determined by your

institution's chemical safety plan.
o Laboratory Coat: To protect skin and clothing.

Step-by-Step Disposal Procedures

The following workflow outlines the recommended steps for the proper disposal of AA41612

waste.
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Caption: Workflow for the proper disposal of AA41612 waste.

Waste Segregation
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» Solid Waste: Collect any solid AA41612 waste, such as contaminated personal protective
equipment (gloves, etc.), weigh paper, or absorbent pads, in a designated, leak-proof
hazardous waste container.

e Liquid Waste: Unused or waste solutions of AA41612 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's EHS office. Given the presence of
chlorine in its structure, it may be classified as a halogenated organic compound, which often
requires separate disposal.

o Empty Containers: Thoroughly rinse empty AA41612 containers with a suitable solvent three
times. The rinsate should be collected and disposed of as hazardous liquid waste. Once
triple-rinsed, the container can be disposed of according to your facility's procedures for
decontaminated lab glass or plastic.

Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "AA41612," and the approximate concentration and quantity of the waste.
Follow your institution's specific labeling requirements.

Storage

Store waste containers in a designated satellite accumulation area (SAA) that is under the
control of the laboratory. The storage area should have secondary containment to prevent spills
from reaching the environment.

Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste. Do not pour any amount of AA41612, its
solutions, or the rinsate down the drain.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
AA41612, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific waste management
guidelines for detailed instructions.
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 To cite this document: BenchChem. [Navigating the Disposal of AA41612: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663871/docs#navigating-the-disposal-of-aa41612-
a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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